Cas no 2228860-26-0 (tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate
• CAS No: 2228860-26-0
• MF: C₁₄H₁₉F₃N₂O₂
• MW: 304.308074235916
• CID: 6187227
• PubChem ID: 165832019
• Update Time: 2025-09-27

tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate
• tert-butyl N-[4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenyl]carbamate
• 2228860-26-0
• EN300-1901494

• Inchi： 1S/C14H19F3N2O2/c1-14(2,3)21-13(20)19-8-4-5-9(11(15)6-8)10(7-18)12(16)17/h4-6,10,12H,7,18H2,1-3H3,(H,19,20)
• InChI Key： JRDOYVIZDGQLMZ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=CC=1F)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 304.13986234g/mol
• Monoisotopic Mass: 304.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate

Comprehensive Guide to tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate (CAS No. 2228860-26-0)

The compound tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate (CAS No. 2228860-26-0) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This fluorinated carbamate derivative has garnered attention due to its unique structural features, including the presence of difluoropropane and fluorophenyl moieties, which contribute to its reactivity and application versatility.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability in drug development. Researchers are particularly interested in tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate as a potential intermediate for the synthesis of novel small-molecule therapeutics. Its amino-difluoropropane segment is a key structural motif in protease inhibitors and kinase modulators, making it a valuable building block in medicinal chemistry.

The compound's carbamate functionality offers additional advantages, such as improved solubility and controlled release properties. These characteristics are crucial for designing targeted drug delivery systems, a hot topic in pharmaceutical research. With the growing emphasis on precision medicine, tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate is being explored for its role in developing next-generation therapeutics with reduced side effects.

Beyond pharmaceuticals, this compound finds applications in agrochemical research. The fluorine atoms in its structure enhance its ability to interact with biological targets, making it a candidate for developing new pesticides and herbicides. The agrochemical industry is increasingly focusing on environmentally friendly solutions, and tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate aligns with this trend due to its potential for lower environmental persistence.

From a synthetic chemistry perspective, the compound's tert-butyl carbamate group serves as a protective group for amines, a technique widely used in peptide synthesis and organic transformations. This feature makes it a valuable tool for chemists working on complex molecular architectures. The 3-fluorophenyl ring further enhances its utility in cross-coupling reactions, a cornerstone of modern organic synthesis.

The market for specialty chemicals like tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate is expanding rapidly, with increasing investments in R&D across the pharmaceutical and agrochemical sectors. Analysts predict steady growth for fluorinated building blocks, driven by the continuous demand for innovative compounds in drug discovery and crop protection.

Quality control and characterization of tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate are critical for its successful application. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm structural integrity. These quality assurance measures are essential for researchers relying on this compound for their high-throughput screening campaigns and structure-activity relationship studies.

Storage and handling of tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments is recommended to maintain stability. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines.

As the scientific community continues to explore the potential of fluorinated compounds, tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate stands out as a promising candidate for various applications. Its unique combination of amino, difluoro, and carbamate functionalities makes it a versatile intermediate in cutting-edge research. With ongoing advancements in green chemistry and sustainable synthesis, this compound is poised to play a significant role in the development of innovative solutions across multiple industries.

The future outlook for tert-butyl N-4-(3-amino-1,1-difluoropropan-2-yl)-3-fluorophenylcarbamate remains positive, with increasing publications and patents referencing its use. As researchers uncover new applications and synthetic routes, this compound is expected to maintain its position as a valuable tool in chemical research and drug discovery pipelines worldwide.